Towards three-dimensional, multi-functional graphene-based nanocomposite aerogels by hydrophobicity-driven absorption†

Journal of Materials Chemistry A Pub Date: 2014-04-23 DOI: 10.1039/C4TA01392A

Abstract

By skillfully taking advantage of the high oil-absorption capacity of hydrophobic graphene aerogels (GAs), a novel, facile, scalable, and versatile approach is put forward for the preparation of three-dimensional, multi-functional graphene-based nanocomposite aerogels. Through the simple hydrophobicity-driven absorption of organic solutions containing functional modifiers, high-strength GA/polymer and magnetic GA/metal oxide aerogels were obtained.

Graphical abstract: Towards three-dimensional, multi-functional graphene-based nanocomposite aerogels by hydrophobicity-driven absorption
Towards three-dimensional, multi-functional graphene-based nanocomposite aerogels by hydrophobicity-driven absorption†
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